6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(4-fluoro-2-hydroxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H8FNO2/c12-7-4-5-8(10(14)6-7)9-2-1-3-11(15)13-9/h1-6,14H,(H,13,15)
• InChI Key: HSUMEULBNFBILH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=C(C=C(C=C2)F)O
• Molecular Formula: C11H8FNO2
• DSSTOX Substance ID: DTXSID30682671
• Molecular Weight: 205.18 g/mol
• CAS RN: 1261924-70-2

Description

6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine (6F2H) is a fluorinated phenyl-hydroxy pyridine with a wide range of applications in scientific research and industry. This molecule has been extensively studied for its unique properties and has been used in a wide range of applications, from drug development to materials science. 6F2H is a highly reactive molecule and has been used in various chemical reactions to produce a variety of products.

Scientific Research Applications

6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used in a wide range of scientific research applications, including drug development, materials science, and biochemistry. In drug development, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to synthesize a variety of compounds, including anti-inflammatory agents, antifungal agents, and antiviral agents. In materials science, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to synthesize polymers, organic semiconductors, and organic photovoltaics. In biochemistry, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to synthesize a variety of compounds, including enzymes, hormones, and vitamins.

Mechanism of Action

The mechanism of action of 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is not fully understood, however, it is believed to involve the interaction of the molecule with a variety of enzymes, hormones, and other molecules. 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is believed to interact with a variety of enzymes, including cytochrome P450, monoamine oxidase, and cyclooxygenase. 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is also believed to interact with a variety of hormones, including serotonin, dopamine, and norepinephrine. In addition, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is believed to interact with a variety of other molecules, including proteins, lipids, and carbohydrates.
Biochemical and Physiological Effects
6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. In preclinical studies, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to reduce inflammation, improve cognitive function, and reduce the risk of cardiovascular disease. 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has also been shown to have anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial effects. In addition, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been shown to have anti-oxidant, anti-allergenic, and anti-neurodegenerative effects.

Advantages and Limitations for Lab Experiments

6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has several advantages for use in laboratory experiments. 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is a highly reactive molecule and can be used in a variety of chemical reactions to produce a variety of products. In addition, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is relatively stable and is not easily degraded by heat or light. However, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is also a highly reactive molecule and can be toxic if not handled properly. In addition, 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has a limited solubility in water and may require the use of organic solvents for dissolution.

Future Directions

There are a number of potential future directions for 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% research. One potential direction is the development of new synthetic methods for the production of 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% and its derivatives. Another potential direction is the development of new applications for 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95%, such as drug delivery systems and materials science. In addition, further research is needed to understand the mechanism of action of 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% and its effects on biochemical and physiological processes. Finally, further research is needed to understand the advantages and limitations of 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% for use in laboratory experiments.

Synthesis Methods

6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods, including the Knoevenagel condensation, the Biginelli reaction, and the Ullmann reaction. The Knoevenagel condensation involves the reaction of aldehydes and ketones with amines and is often used to produce 6-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95%. The Biginelli reaction is a three-component reaction that involves the reaction of an aldehyde, an urea or thiourea, and an aliphatic or aromatic carboxylic acid. The Ullmann reaction is an oxidative coupling reaction that involves the reaction of an aryl halide and an aryl amine in the presence of a copper catalyst.